Cas no 59377-20-7 (2-Phenoxyphenyl isocyanate)
2-Phenoxyphenyl isocyanate structure
Product Name:2-Phenoxyphenyl isocyanate
CAS No:59377-20-7
MF:C13H9NO2
MW:211.216063261032
MDL:MFCD00673047
CID:90029
PubChem ID:2733389
Update Time:2025-04-18
2-Phenoxyphenyl isocyanate Chemical and Physical Properties
Names and Identifiers
-
- 2-Phenoxyphenyl isocyanate
- 1-isocyanato-2-phenoxybenzene
- 2-phenoxybenzeneisocyanate
- 2-Phenoxyphenyl
- 2-phenoxy-phenyl isocyanate
- 2-Phenoxy-phenylisocyanat
- A832290
- 59377-20-7
- AKOS005169890
- MFCD00673047
- 1-isocyanato-2-phenoxy-benzene
- DTXSID10974788
- KCHQIPPONLLUGU-UHFFFAOYSA-N
- EN300-111038
- 2-Phenoxyphenyl isocyanate, 98%
- 2-Phenoxyphenylisocyanate
- 2-phenoxy phenyl isocyanate
- phenoxyphenyl isocyanate
- GEO-02102
- SCHEMBL673041
- W-200450
- FT-0613294
-
- MDL： MFCD00673047
- Inchi： 1S/C13H9NO2/c15-10-14-12-8-4-5-9-13(12)16-11-6-2-1-3-7-11/h1-9H
- InChI Key： KCHQIPPONLLUGU-UHFFFAOYSA-N
- SMILES： O(C1C=CC=CC=1)C1C=CC=CC=1N=C=O
Computed Properties
- Exact Mass: 211.06300
- Monoisotopic Mass: 211.063
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 255
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 4.3
- Topological Polar Surface Area: 38.7A^2
Experimental Properties
- Color/Form: Not available
- Density: 1.168 g/mL at 25 °C(lit.)
- Boiling Point: 101 °C0.1 mm Hg(lit.)
- Flash Point: >230 °F
- Refractive Index: n20/D 1.588(lit.)
- PSA: 38.66000
- LogP: 3.44620
- Solubility: Not available
2-Phenoxyphenyl isocyanate Security Information
- Hazardous Material transportation number：UN 2206 6.1/PG 3
- WGK Germany：3
- Hazard Category Code： 20/21/22-36/37/38
- Safety Instruction： S26-S36
-
Hazardous Material Identification：
- Safety Term：S26-S36
- Risk Phrases：R20/21/22
2-Phenoxyphenyl isocyanate Customs Data
- HS CODE：2929109000
- Customs Data：
China Customs Code:
2929109000Overview:
2929109000. Other isocyanates. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2929109000. other isocyanates. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
2-Phenoxyphenyl isocyanate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 013687-250mg |
2-Phenoxyphenyl isocyanate |
59377-20-7 | 97% | 250mg |
￡57.00 | 2022-02-28 | |
| Fluorochem | 013687-1g |
2-Phenoxyphenyl isocyanate |
59377-20-7 | 97% | 1g |
￡113.00 | 2022-02-28 | |
| abcr | AB151863-5 g |
2-Phenoxyphenyl isocyanate, 97%; . |
59377-20-7 | 97% | 5g |
€223.40 | 2023-06-23 | |
| TRC | P400573-50mg |
2-Phenoxyphenyl Isocyanate |
59377-20-7 | 50mg |
$ 50.00 | 2022-06-03 | ||
| TRC | P400573-100mg |
2-Phenoxyphenyl Isocyanate |
59377-20-7 | 100mg |
$ 65.00 | 2022-06-03 | ||
| TRC | P400573-500mg |
2-Phenoxyphenyl Isocyanate |
59377-20-7 | 500mg |
$ 210.00 | 2022-06-03 | ||
| Enamine | EN300-111038-0.05g |
1-isocyanato-2-phenoxybenzene |
59377-20-7 | 95% | 0.05g |
$20.0 | 2023-10-27 | |
| Enamine | EN300-111038-0.1g |
1-isocyanato-2-phenoxybenzene |
59377-20-7 | 95% | 0.1g |
$29.0 | 2023-10-27 | |
| Enamine | EN300-111038-0.25g |
1-isocyanato-2-phenoxybenzene |
59377-20-7 | 95% | 0.25g |
$42.0 | 2023-10-27 | |
| Enamine | EN300-111038-0.5g |
1-isocyanato-2-phenoxybenzene |
59377-20-7 | 95% | 0.5g |
$65.0 | 2023-10-27 |
2-Phenoxyphenyl isocyanate Related Literature
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
59377-20-7 (2-Phenoxyphenyl isocyanate) Related Products
- 700-87-8(2-Methoxyphenyl isocyanate)
- 5416-93-3(4-Methoxyphenyl isocyanate)
- 4128-73-8(4,4'-Bis(isocyanatophenyl)oxide)
- 56309-62-7(2-isocyanato-1,4-dimethoxybenzene)
- 5395-71-1(1-ethoxy-2-isocyanatobenzene)
- 76806-40-1(Benzene, 1,4-diisocyanato-2,5-dimethoxy-)
- 50528-53-5(2-isocyanato-1,3-dimethoxybenzene)
- 87873-72-1(1-Isocyanato-3-phenoxybenzene)
- 59377-19-4(1-isocyanato-4-phenoxybenzene)
- 84370-87-6(1-isocyanato-2,4-dimethoxybenzene)
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